Etomidate
Cat. No. B1671714
CAS RN:
33125-97-2
M. Wt: 244.29 g/mol
InChI Key: NPUKDXXFDDZOKR-LLVKDONJSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Etomidate is a short-acting intravenous anesthetic used for the induction of anesthesia and supplementation of subpotent anesthesia during short operative procedures . It is an imidazole compound that appears to depress CNS function via GABA . The duration of action is intermediate between thiopental and methohexital, and recovery from a single dose is rapid with little residual depression .
Synthesis Analysis
Etomidate was initially developed as an antifungal agent in 1964 by Janssen Pharmaceuticals . Over the last decade, several analogs of etomidate have been developed, with the aim of retaining its stable cardiorespiratory profile, whilst eliminating its suppressive effect on the adrenocortical axis .
Molecular Structure Analysis
Etomidate contains a chiral carbon . Critical structural features for anesthetic activity include a single methylene group between the imidazole and phenyl group and the R (+) configuration at the chiral center .
Chemical Reactions Analysis
Etomidate has relatively large volumes of distributions and is rapidly metabolized by hepatic esterases into an inactive carboxylic acid through hydrolyzation .
Scientific Research Applications
Anesthesia Induction
- Scientific Field : Anesthesiology
- Application Summary : Etomidate is commonly used for the induction of anesthesia before surgical procedures due to its rapid onset and short duration of action . It provides smooth and predictable sedation, making it an ideal choice for patients with compromised cardiovascular stability or those at risk of hemodynamic instability .
- Methods of Application : Etomidate is administered intravenously .
- Results/Outcomes : Etomidate has been found to have a remarkably stable cardiorespiratory profile, producing no cardiovascular or respiratory depression .
Pharmacokinetic and Pharmacodynamic Evaluation
- Scientific Field : Pharmacology
- Application Summary : Studies have been conducted to evaluate the pharmacokinetic and pharmacodynamic properties of two etomidate fat emulsions after administration through the intravenous infusion pump in healthy subjects .
- Methods of Application : A randomized, open-label, 2-period crossover study was performed in 52 healthy subjects. Blood samples and pharmacodynamic index values were collected at the specified time points .
- Results/Outcomes : Both the pharmacokinetic parameters and pharmacodynamic parameters result of the test and reference formulation were very similar. The 90% confidence intervals (CI) of the geometric least-squares mean (GLSM) ratios of the test to reference formulation were within the accepted bioequivalence range of 80.00–125.00% .
Comparison with Other Sedatives
- Scientific Field : Pharmacology
- Application Summary : A literature search was conducted to compare etomidate with other sedatives in their efficacy and side effects .
- Methods of Application : Comparative studies were conducted to evaluate the efficacy and side effects of etomidate and other sedatives .
- Results/Outcomes : Etomidate has an equal or higher sedative efficacy and lower risk of adverse cardiopulmonary events than propofol .
Management of Critically Ill Patients
- Scientific Field : Emergency Medicine
- Application Summary : Etomidate is used in the management of critically ill patients requiring intubation and mechanical ventilation .
- Methods of Application : Its rapid onset and minimal effects on respiratory drive make it a suitable choice for Rapid Sequence Intubation (RSI) in emergency situations .
- Results/Outcomes : The use of etomidate in this context can facilitate the process of intubation and mechanical ventilation .
Ovarian Steroidogenesis
- Scientific Field : Reproductive Medicine
- Application Summary : Etomidate has been studied for its effects on ovarian steroidogenesis .
- Methods of Application : The specific methods of application in this context are not detailed in the available resources .
- Results/Outcomes : The outcomes of these studies are not specified in the available resources .
Development of Analogs
- Scientific Field : Pharmacology
- Application Summary : Over the last decade, several analogs of etomidate have been developed, with the aim of retaining its stable cardiorespiratory profile, whilst eliminating its suppressive effect on the adrenocortical axis .
- Methods of Application : One of these molecules, ABP-700, was studied in extensive phase I clinical trials .
- Results/Outcomes : ABP-700 showed a rapid onset and offset of clinical effect. One side effect observed with both etomidate and ABP-700 is the occurrence of involuntary muscle movements .
Patients with Limited Cardiac Reserve
- Scientific Field : Cardiology
- Application Summary : Etomidate is often preferred for patients with limited cardiac reserve or impaired hepatic or renal function .
- Methods of Application : The specific methods of application in this context are not detailed in the available resources .
- Results/Outcomes : The outcomes of these studies are not specified in the available resources .
Endoscopic, Endovascular, and Imaging Procedures
- Scientific Field : Medical Imaging
- Application Summary : Etomidate is used in endoscopic, endovascular, and imaging procedures in frail or pediatric patients .
- Methods of Application : Its use allows to forego intubation and positive pressure ventilation, hemodynamic alterations and in particular, hypotensive complications in patients at risk .
- Results/Outcomes : The outcomes of these studies are not specified in the available resources .
Ovarian Steroidogenesis
- Scientific Field : Reproductive Medicine
- Application Summary : Etomidate has been studied for its effects on ovarian steroidogenesis .
- Methods of Application : The specific methods of application in this context are not detailed in the available resources .
- Results/Outcomes : These findings suggest that etomidate, which has previously been reported to inhibit adrenocortical steroidogenesis, can also interfere with the endocrine function of the ovary .
properties
IUPAC Name |
ethyl 3-[(1R)-1-phenylethyl]imidazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2/c1-3-18-14(17)13-9-15-10-16(13)11(2)12-7-5-4-6-8-12/h4-11H,3H2,1-2H3/t11-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPUKDXXFDDZOKR-LLVKDONJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=CN1C(C)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=CN=CN1[C@H](C)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5023033 |
Source
|
| Record name | Etomidate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5023033 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | Etomidate | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0014437 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
4.77e-01 g/L |
Source
|
| Record name | Etomidate | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB00292 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Etomidate | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0014437 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Mechanism of Action |
Etomidate binds at a distinct binding site associated with a Cl- ionopore at the GABAA receptor, increasing the duration of time for which the Cl- ionopore is open. The post-synaptic inhibitory effect of GABA in the thalamus is, therefore, prolonged. |
Source
|
| Record name | Etomidate | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB00292 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Product Name |
Etomidate | |
CAS RN |
33125-97-2 |
Source
|
| Record name | Etomidate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=33125-97-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Etomidate [USAN:USP:INN:BAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033125972 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Etomidate | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB00292 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Etomidate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5023033 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Etomidate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.046.700 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ETOMIDATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z22628B598 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | Etomidate | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0014437 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
142-142.8, 67 °C |
Source
|
| Record name | Etomidate | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB00292 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Etomidate | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0014437 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
A solution of 47.5 parts of (-)-ethyl 1-(1-phenylethyl)-1H-imidazole-5-carboxylate sulfate in 500 parts of water is alkalized with 14 parts of sodium hydroxide solution 50%. The product is extracted twice with 325 parts of dichloromethane. The combined extracts are dried, filtered and evaporated in vacuo. The residue is crystallized from 2,2'-oxybispropane, yielding (-)-ethyl 1-(1-phenylethyl)-1H-imidazole- 5-carboxylate.
[Compound]
Name
47.5
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
51,100
Citations
… features of etomidate. Among general anesthesia induction drugs, etomidate is the only … The major molecular targets mediating anesthetic effects of etomidate in the central nervous …
Number of citations: 385
pubs.asahq.org
… Etomidate is used, however, in anaesthesia practice all … etomidate a desirable drug for the anaesthetist. Our purpose is to review the recent literature about new aspects of etomidate, its …
Number of citations: 36
journals.lww.com
… Etomidate is a hypnotic agent that is used for the induction of … Etomidate stands out among other anesthetic agents by … However, etomidate suppresses the adrenocortical axis by the …
Number of citations: 42
link.springer.com
Background The authors hypothesized that myoclonus after etomidate is dose-related, could be suppressed when small doses of etomidate were administered before induction, and is …
Number of citations: 324
pubs.asahq.org
… receiving etomidate, and we also studied the direct effects of etomidate on enzymes in the rat steroidogenic pathway. One patient who was receiving a 20-hour infusion of etomidate (1.3 …
Number of citations: 656
www.nejm.org
… Patients in whom anesthesia was induced with etomidate had a greater … with etomidate. The incidence of postoperative nausea and vomiting was similar after thiopental and etomidate …
Number of citations: 139
journals.lww.com
… of a peripheral vein, etomidate was injected through the central … associated with the use of etomidate, including short duration … etomidate as an anesthetic induction agent is warranted. …
Number of citations: 142
journals.lww.com
… dose of etomidate in critically ill patients are scarce. … /kg etomidate for intubation increased by 12 times the risk for adrenal insufficiency. Thus in the critically ill a single dose of etomidate …
Number of citations: 204
link.springer.com
It is today generally accepted that anesthetics act by binding directly to sensitive target proteins. For certain intravenous anesthetics, such as propofol, barbiturates, and etomidate, the …
Number of citations: 47
link.springer.com
… Etomidate did not affect hepatorenal and hematologic function after repeated … of etomidate include myoclonia, pain on injection and postoperative nausea and vomiting. Etomidate's …
Number of citations: 125
accpjournals.onlinelibrary.wiley.com
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